6-Amino-2-ethyl-8-(3-furyl)-2,3,8,8a-tetrahydro-5,7,7(1H)-isoquinolinetricarbonitrile
6-Amino-2-ethyl-8-(3-furyl)-2,3,8,8a-tetrahydro-5,7,7(1H)-isoquinolinetricarbonitrile
Brand Name:
Vulcanchem
CAS No.:
459154-60-0
VCID:
VC0459482
InChI:
InChI=1S/C18H17N5O/c1-2-23-5-3-13-14(7-19)17(22)18(10-20,11-21)16(15(13)8-23)12-4-6-24-9-12/h3-4,6,9,15-16H,2,5,8,22H2,1H3/t15-,16+/m0/s1
SMILES:
CCN1CC=C2C(C1)C(C(C(=C2C#N)N)(C#N)C#N)C3=COC=C3
Molecular Formula:
C18H17N5O
Molecular Weight:
319.4g/mol
6-Amino-2-ethyl-8-(3-furyl)-2,3,8,8a-tetrahydro-5,7,7(1H)-isoquinolinetricarbonitrile
CAS No.: 459154-60-0
Main Products
VCID: VC0459482
Molecular Formula: C18H17N5O
Molecular Weight: 319.4g/mol
CAS No. | 459154-60-0 |
---|---|
Product Name | 6-Amino-2-ethyl-8-(3-furyl)-2,3,8,8a-tetrahydro-5,7,7(1H)-isoquinolinetricarbonitrile |
Molecular Formula | C18H17N5O |
Molecular Weight | 319.4g/mol |
IUPAC Name | (8R,8aR)-6-amino-2-ethyl-8-(furan-3-yl)-1,3,8,8a-tetrahydroisoquinoline-5,7,7-tricarbonitrile |
Standard InChI | InChI=1S/C18H17N5O/c1-2-23-5-3-13-14(7-19)17(22)18(10-20,11-21)16(15(13)8-23)12-4-6-24-9-12/h3-4,6,9,15-16H,2,5,8,22H2,1H3/t15-,16+/m0/s1 |
Standard InChIKey | WCVMRVWKGVDBJB-JKSUJKDBSA-N |
Isomeric SMILES | CCN1CC=C2[C@H](C1)[C@H](C(C(=C2C#N)N)(C#N)C#N)C3=COC=C3 |
SMILES | CCN1CC=C2C(C1)C(C(C(=C2C#N)N)(C#N)C#N)C3=COC=C3 |
Canonical SMILES | CCN1CC=C2C(C1)C(C(C(=C2C#N)N)(C#N)C#N)C3=COC=C3 |
PubChem Compound | 1410254 |
Last Modified | Nov 11 2021 |
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